Cas no 1332531-45-9 (2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride)

• Product Name: 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride
• CAS No: 1332531-45-9
• MF: C₁₅H₂₅Cl₂N₃O₃
• MW: 366.28330206871
• MDL: MFCD13857400
• CID: 4695165
• Update Time: 2025-05-24

2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride
• 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)-acetamide dihydrochloride
• 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride

• MDL： MFCD13857400
• Inchi： 1S/C15H23N3O3.2ClH/c1-20-12-3-4-14(21-2)13(9-12)17-15(19)10-18-7-5-11(16)6-8-18;;/h3-4,9,11H,5-8,10,16H2,1-2H3,(H,17,19);2*1H
• InChI Key： FQVKVUMIDFELGW-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(CN1CCC(CC1)N)NC1C=C(C=CC=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 332
• Topological Polar Surface Area: 76.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride

Comprehensive Overview of 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride (CAS No. 1332531-45-9)

The compound 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride (CAS No. 1332531-45-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 4-aminopiperidine moiety coupled with a 2,5-dimethoxyphenyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific receptors and enzymes, which could lead to breakthroughs in treating various conditions.

In recent years, the demand for highly selective small molecules like 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride has surged, driven by advancements in precision medicine. This compound's ability to interact with biological targets with high affinity positions it as a promising candidate for further investigation. Its dihydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo studies, aligning with the growing focus on bioavailability optimization in drug design.

The synthesis and characterization of CAS No. 1332531-45-9 involve sophisticated techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are paramount for reproducible research outcomes. The rise of AI-driven drug discovery has further amplified interest in such compounds, as machine learning models increasingly rely on high-quality data for predictive analytics.

From a commercial perspective, 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride is often sought after by contract research organizations (CROs) and academic institutions. Its relevance extends to neuropharmacology and oncology research, where modulating specific pathways is essential. The compound's mechanism of action is a frequent topic in scientific forums, reflecting the broader curiosity about structure-activity relationships (SAR) in medicinal chemistry.

Environmental and safety considerations are also integral to discussions about CAS No. 1332531-45-9. While not classified as hazardous, proper handling protocols are emphasized to maintain laboratory safety standards. This aligns with the global push for sustainable chemistry practices, a hot topic among researchers and industry stakeholders alike.

In summary, 2-(4-Aminopiperidin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide dihydrochloride represents a compelling case study in modern drug development. Its multifaceted applications, coupled with the evolving landscape of biomedical research, underscore its importance. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in the quest for innovative therapeutic solutions.